5,6-Dimethoxy-1,2,3,4-tetrahydronaphthalene-1,2-dicarbonitrile

• CAS No.: 89047-60-9
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 5,6-dimethoxy-1,2,3,4-tetrahydronaphthalene-1,2-dicarbonitrile
• InChI: InChI=1S/C14H14N2O2/c1-17-13-6-5-10-11(14(13)18-2)4-3-9(7-15)12(10)8-16/h5-6,9,12H,3-4H2,1-2H3
• InChI Key: WHGNJFMCGCVUOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(C(CC2)C#N)C#N)OC

Description

5,6-Dimethoxy-1,2,3,4-tetrahydronaphthalene-1,2-dicarbonitrile is a useful research compound. Its molecular formula is C14H14N2O2 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of the compound of example 1 (29.2 g, 0.14 mole), 315 mL MeOH, and 110 mL diethyl ether was stirred mechanically, just below reflux temperature as a 45° solution of KCN (34 g, 0.52 mole) in 94 mL water was added dropwise, quickly. The reaction mixture was stirred at reflux for 1.5 hr. After cooling briefly a solution of NH4OAc (21 g, 0.27 mole) in 34 mL water was added. Water was added until cloudy and the solution was stored at 0° for 2 days. The solid was filtered, washed with 60° water, cold 50% aqueous MeOH, and dried (high-vacuum) to yield 14.0 g tan solid (41%); mp 107°-8°; M+ 242.